Cas no 1638587-34-4 (2-Propanesulfonamide, 1-(phenylmethoxy)-, (2S)-)
2-Propanesulfonamide, 1-(phenylmethoxy)-, (2S)- is a chiral sulfonamide derivative characterized by its stereospecific (2S) configuration. This compound is of interest in organic synthesis and pharmaceutical research due to its potential as a building block for bioactive molecules. The presence of the phenylmethoxy group enhances its utility in nucleophilic substitution reactions, while the sulfonamide moiety offers stability and versatility in medicinal chemistry applications. Its well-defined stereochemistry makes it valuable for enantioselective synthesis, particularly in the development of chiral catalysts or ligands. The compound's structural features may also contribute to improved pharmacokinetic properties in drug design, such as enhanced solubility or metabolic stability.
1638587-34-4 structure
Product Name:2-Propanesulfonamide, 1-(phenylmethoxy)-, (2S)-
CAS No:1638587-34-4
MF:C10H15NO3S
MW:229.296001672745
CID:6398724
PubChem ID:101886369
Update Time:2025-05-27
2-Propanesulfonamide, 1-(phenylmethoxy)-, (2S)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propanesulfonamide, 1-(phenylmethoxy)-, (2S)-
- (S)-1-(Benzyloxy)propane-2-sulfonamide
- 1638587-34-4
- (2S)-1-(benzyloxy)propane-2-sulfonamide
- EN300-37104690
-
- Inchi: 1S/C10H15NO3S/c1-9(15(11,12)13)7-14-8-10-5-3-2-4-6-10/h2-6,9H,7-8H2,1H3,(H2,11,12,13)/t9-/m0/s1
- InChI Key: GVRBPIRAUXBVEI-VIFPVBQESA-N
- SMILES: C(OCC1=CC=CC=C1)[C@@H](S(N)(=O)=O)C
Computed Properties
- Exact Mass: 229.07726451g/mol
- Monoisotopic Mass: 229.07726451g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 77.8Ų
Experimental Properties
- Density: 1.228±0.06 g/cm3(Predicted)
- Boiling Point: 374.5±44.0 °C(Predicted)
- pka: 10.20±0.60(Predicted)
2-Propanesulfonamide, 1-(phenylmethoxy)-, (2S)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37104690-0.05g |
(2S)-1-(benzyloxy)propane-2-sulfonamide |
1638587-34-4 | 95% | 0.05g |
$202.0 | 2023-06-02 | |
| Enamine | EN300-37104690-0.1g |
(2S)-1-(benzyloxy)propane-2-sulfonamide |
1638587-34-4 | 95% | 0.1g |
$301.0 | 2023-06-02 | |
| Enamine | EN300-37104690-0.25g |
(2S)-1-(benzyloxy)propane-2-sulfonamide |
1638587-34-4 | 95% | 0.25g |
$431.0 | 2023-06-02 | |
| Enamine | EN300-37104690-0.5g |
(2S)-1-(benzyloxy)propane-2-sulfonamide |
1638587-34-4 | 95% | 0.5g |
$679.0 | 2023-06-02 | |
| Enamine | EN300-37104690-1.0g |
(2S)-1-(benzyloxy)propane-2-sulfonamide |
1638587-34-4 | 95% | 1g |
$871.0 | 2023-06-02 | |
| Enamine | EN300-37104690-2.5g |
(2S)-1-(benzyloxy)propane-2-sulfonamide |
1638587-34-4 | 95% | 2.5g |
$1707.0 | 2023-06-02 | |
| Enamine | EN300-37104690-5.0g |
(2S)-1-(benzyloxy)propane-2-sulfonamide |
1638587-34-4 | 95% | 5g |
$2525.0 | 2023-06-02 | |
| Enamine | EN300-37104690-10.0g |
(2S)-1-(benzyloxy)propane-2-sulfonamide |
1638587-34-4 | 95% | 10g |
$3746.0 | 2023-06-02 | |
| 1PlusChem | 1P028YA4-50mg |
(2S)-1-(benzyloxy)propane-2-sulfonamide |
1638587-34-4 | 95% | 50mg |
$303.00 | 2024-06-19 | |
| 1PlusChem | 1P028YA4-100mg |
(2S)-1-(benzyloxy)propane-2-sulfonamide |
1638587-34-4 | 95% | 100mg |
$434.00 | 2024-06-19 |
2-Propanesulfonamide, 1-(phenylmethoxy)-, (2S)- Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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